Cas no 1797218-37-1 (3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea)

• Product Name: 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea
• CAS No: 1797218-37-1
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5407784
• Update Time: 2025-10-29

3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[[1-(3-cyano-2-pyridinyl)-4-piperidinyl]methyl]-N'-(4-ethoxyphenyl)-
• 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea

• Inchi： 1S/C21H25N5O2/c1-2-28-19-7-5-18(6-8-19)25-21(27)24-15-16-9-12-26(13-10-16)20-17(14-22)4-3-11-23-20/h3-8,11,16H,2,9-10,12-13,15H2,1H3,(H2,24,25,27)
• InChI Key： WPXXUVSFLDOGGP-UHFFFAOYSA-N
• SMILES： N(CC1CCN(C2=NC=CC=C2C#N)CC1)C(NC1=CC=C(OCC)C=C1)=O

Additional information on 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea

Introduction to 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea (CAS No. 1797218-37-1)

3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea, identified by its CAS number 1797218-37-1, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a piperidine ring linked to a cyanopyridine moiety, along with an ethoxyphenyl group and a urea moiety, contributes to its unique chemical properties. These structural features are believed to play a crucial role in its biological activity, particularly in modulating various cellular pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in disease processes. 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea has been identified as a potential lead compound in this context, showing promise in preclinical studies as an inhibitor of kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly selective manner. The combination of the piperidine and cyanopyridine rings provides a scaffold that can be fine-tuned to optimize binding affinity and selectivity. This has led to investigations into its potential as a therapeutic agent, particularly in the treatment of cancers where specific kinases are overexpressed or mutated.

Recent research has demonstrated that 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea exhibits inhibitory activity against several kinases, including those involved in the PI3K/Akt signaling pathway. This pathway is frequently dysregulated in various types of cancer, making it a prime target for therapeutic intervention. The compound's ability to modulate this pathway has been observed both in vitro and in vivo, suggesting its potential as a lead for the development of novel anticancer agents.

The ethoxyphenyl group in the molecular structure of 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea also contributes to its pharmacological properties. This group is known to enhance solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds. Additionally, it may play a role in reducing off-target effects by improving selectivity.

In addition to its potential as an anticancer agent, 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea has shown promise in the treatment of inflammatory diseases. Studies have indicated that it can inhibit the activity of inflammatory enzymes such as COX and LOX, which are involved in the production of pro-inflammatory mediators. By targeting these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions.

The synthesis of 3-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}-1-(4-ethoxyphenyl)urea involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for greater flexibility in modifying the structure for improved biological activity.

The pharmacokinetic properties of 3-{[1-(3-cyanopyridin-2-ylo piperidin -4 - yl)]methyl}-1 -( 4 - eth oxy phen yl ) urea are also subjects of ongoing research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for determining appropriate dosing regimens and minimizing potential side effects. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, 3-{[1-(3-cyanopyridin -2 - yl)piperidin -4 - yl)methyl]-1 -( 4 - eth oxy phen yl ) urea (CAS No. 1797218 -37 - 1) is a highly promising chemical entity with significant potential in pharmaceutical applications. Its unique molecular structure and demonstrated biological activities make it an attractive candidate for further investigation as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a vital role in the development of novel treatments for various diseases.